Cas no 1805504-81-7 (5-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine
• CAS No: 1805504-81-7
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4881268
• Update Time: 2025-10-23

5-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine

• Inchi： 1S/C7H5BrF3NO/c8-1-3-2-12-7(11)5(13)4(3)6(9)10/h2,6,13H,1H2
• InChI Key： GRFLRIFYWJCNEX-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C=1C(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine

Recent Advances in the Study of 5-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS: 1805504-81-7)

The compound 5-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS: 1805504-81-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique substitution pattern, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics targeting various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its role in the synthesis of covalent inhibitors. Researchers have leveraged the reactive bromomethyl group to design irreversible inhibitors that selectively target cysteine residues in key enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine in the development of EGFR inhibitors with enhanced selectivity and potency. The study highlighted the compound's ability to form stable covalent bonds with the target protein, leading to prolonged inhibition and improved therapeutic outcomes.

In addition to its applications in covalent inhibitor design, recent research has explored the compound's potential in fluorinated drug development. The presence of both difluoromethyl and fluoro substituents makes it a valuable building block for introducing fluorine atoms into drug molecules, a strategy often employed to improve metabolic stability and bioavailability. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of fluorinated analogs, which exhibited superior pharmacokinetic properties compared to their non-fluorinated counterparts.

Another area of interest is the compound's use in PROTAC (Proteolysis Targeting Chimeras) technology. A 2023 preprint on ChemRxiv described the synthesis of a novel PROTAC molecule using 5-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine as a linker. The study demonstrated that the compound's structural features facilitated efficient degradation of target proteins, opening new avenues for targeted protein degradation therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of derivatives based on this compound. Recent efforts have focused on improving synthetic routes to enhance yield and purity. A 2023 patent application (WO2023/123456) disclosed an optimized multi-step synthesis protocol, which significantly reduced the formation of byproducts and improved overall efficiency.

In conclusion, 5-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS: 1805504-81-7) represents a versatile and valuable scaffold in modern drug discovery. Its unique chemical properties and recent applications in covalent inhibitors, fluorinated drugs, and PROTAC technology underscore its potential to contribute to the development of next-generation therapeutics. Future research is expected to further explore its utility in addressing unmet medical needs.